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Compound of Interest

Compound Name: SCH-1473759 hydrochloride

Cat. No.: B10801008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo dosing and

administration of SCH-1473759 hydrochloride in murine models, based on available

preclinical data. The protocols outlined below are intended to serve as a guide for researchers

designing and executing studies involving this compound.

Overview of SCH-1473759 Hydrochloride
SCH-1473759 is a potent inhibitor of Aurora kinases A and B, with IC50 values of 4 nM and 13

nM, respectively.[1][2] It plays a crucial role in regulating mitosis and has demonstrated dose-

and schedule-dependent anti-tumor activity in various human tumor xenograft models.[1][2][3]

In addition to Aurora kinases, SCH-1473759 also shows inhibitory activity against the Src family

of kinases, Chk1, VEGFR2, and IRAK4.[1][2]

In Vivo Dosing Regimens in Mice
Several dosing schedules for SCH-1473759 hydrochloride administered via intraperitoneal

(i.p.) injection have been evaluated in mice. The selection of a specific regimen will depend on

the experimental goals, such as assessing maximum tolerated dose (MTD) or evaluating anti-

tumor efficacy.

Table 1: Summary of SCH-1473759 Hydrochloride Dosing Schedules in Mice
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Dosing
Schedule

Dosage
Administrat
ion Route

Frequency

Efficacy
(Tumor
Growth
Inhibition -
TGI)

Reference

Continuous 5 mg/kg
Intraperitonea

l (i.p.)

Twice daily

(bid)

50% TGI on

day 16
[1][2]

Intermittent 10 mg/kg
Intraperitonea

l (i.p.)

Twice daily

(bid) for 5

days on, 5

days off

69% TGI on

day 16
[1][2]

Daily 20 mg/kg
Intraperitonea

l (i.p.)

Once daily

(qd)

Efficacy

evaluated in

A2780

ovarian tumor

xenografts

[2]

Single Dose 100 mg/kg
Intraperitonea

l (i.p.)
Day 0

Efficacy

evaluated in

A2780

ovarian tumor

xenografts

[2]

Experimental Protocols
Preparation of Dosing Solution
A standard protocol for preparing SCH-1473759 hydrochloride for in vivo administration is

outlined below. Researchers should adapt this protocol based on the specific requirements of

their study and the formulation of the compound obtained.

Materials:

SCH-1473759 hydrochloride powder

Sterile vehicle (e.g., 0.5% methylcellulose in sterile water, sterile saline)
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Sterile vials

Vortex mixer

Sonicator (optional)

Sterile syringes and needles (25-30 gauge)

Procedure:

Aseptically weigh the required amount of SCH-1473759 hydrochloride powder.

In a sterile vial, add the appropriate volume of the chosen sterile vehicle to achieve the

desired final concentration.

Vortex the solution vigorously until the powder is fully suspended. Gentle warming or brief

sonication may be used to aid dissolution, but stability under these conditions should be

verified.

Visually inspect the solution to ensure homogeneity and the absence of particulates.

Store the prepared dosing solution appropriately. For short-term storage, 4°C is often

suitable, while longer-term storage may require -20°C or -80°C.[1] Refer to the

manufacturer's instructions for specific storage recommendations.

Intraperitoneal (i.p.) Injection in Mice
The following protocol details the standard procedure for administering substances via

intraperitoneal injection in mice.

Materials:

Prepared SCH-1473759 hydrochloride dosing solution

Mouse restraint device (optional)

Sterile syringes (1 ml) and needles (25-30 gauge)

70% ethanol or other suitable disinfectant swabs
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Sharps container

Procedure:

Animal Restraint: Gently but firmly restrain the mouse. One common method is to grasp the

loose skin over the shoulders and neck (scruffing) with the thumb and forefinger of the non-

dominant hand. The tail can be secured with the pinky finger of the same hand.

Injection Site Identification: Position the mouse so its abdomen is facing upwards. The ideal

injection site is in the lower right quadrant of the abdomen to avoid puncturing the cecum,

which is typically located on the left side, or the bladder.

Disinfection: Clean the injection site with a 70% ethanol swab and allow it to dry.

Needle Insertion: With the bevel of the needle facing up, insert the needle at a 15-20 degree

angle into the peritoneal cavity. Avoid inserting the needle too deeply to prevent injury to

internal organs.

Aspiration: Gently pull back on the syringe plunger to ensure the needle has not entered a

blood vessel (no blood in the syringe hub) or an organ (no colored fluid). If blood or fluid is

aspirated, withdraw the needle and reinject at a different site with a new sterile needle and

syringe.

Injection: Once correct placement is confirmed, inject the solution smoothly and steadily.

Needle Withdrawal: Withdraw the needle swiftly and return the mouse to its cage.

Monitoring: Observe the mouse for a short period post-injection for any signs of distress or

adverse reactions.

Disposal: Dispose of the used syringe and needle in a designated sharps container.

Signaling Pathway
SCH-1473759 primarily targets Aurora kinases A and B, which are key regulators of mitosis.

Inhibition of these kinases disrupts several critical mitotic events, leading to cell cycle arrest

and apoptosis.
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SCH-1473759 Mechanism of Action
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Caption: Mechanism of action of SCH-1473759 hydrochloride.

Experimental Workflow
The following diagram illustrates a typical workflow for an in vivo efficacy study of SCH-
1473759 hydrochloride in a mouse xenograft model.
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In Vivo Efficacy Study Workflow
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Caption: Workflow for a typical in vivo efficacy study.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10801008?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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